Cas no 19798-77-7 (4-Amino-3-chloropyridine)

• Product Name: 4-Amino-3-chloropyridine
• CAS No: 19798-77-7
• MF: C₅H₅ClN₂
• MW: 128.559599637985
• MDL: MFCD03984473
• CID: 51391
• PubChem ID: 253661821
• Update Time: 2025-04-18

4-Amino-3-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-chloropyridine
• 3-Chloro-pyridin-4-ylamine
• 3-chloropyridin-4-amine
• 3-Chloro-4-aminopyridine
• 3-Chloro-4-pyridinamin
• 3-Chloro-4-pyridinamine
• 3-chloro-4-pyridinylamine
• 3-chloro-4-pyridylamine
• 4-Pyridinamine,3-chloro
• amino-4 chloro-3 pyridine
• SA032212
• IFLAB-BB F2124-0425
• 5-Chloro-4-pyridinamine
• 3-Chloropyrid-4-ylaMine
• HMS1765B18
• 4-amino-3-chloropyridine, AldrichCPR
• AB16891
• BCP9000148
• PS-5741
• cid_581853
• 3-chloranylpyridin-4-amine
• SCHEMBL322241
• 4-amino-3-chloro-pyridine
• SMR000363940
• J-514356
• CS-W013456
• A4339
• FT-0649048
• AM20070176
• AF-807/00322024
• Pyridine, 4-amino-3-chloro-
• (3-chloro-4-pyridyl)amine
• 4-Pyridinamine, 3-chloro-
• EN300-05222
• CL0145
• BCP22186
• AC-23107
• SY005858
• CHEMBL1579845
• DTXSID50342442
• Z56914824
• AKOS000275943
• BDBM56714
• MFCD03984473
• MLS001033537
• 19798-77-7
• 3-Chloro-4-pyridinamine #
• DB-081331
• 3-Chloro-4-aminopyridine; 3-Chloro-4-pyridinamine; 3-Chloropyrid-4-ylamine;
• A2788

• MDL： MFCD03984473
• Inchi： 1S/C5H5ClN2/c6-4-3-8-2-1-5(4)7/h1-3H,(H2,7,8)
• InChI Key： KJBKPRMEMJKXDV-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1N

Computed Properties

• Exact Mass: 128.01400
• Monoisotopic Mass: 129.021951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.2
• XLogP3: 0.8

Experimental Properties

• Color/Form: Solid
• Density: 1.326
• Melting Point: 58.0 to 62.0 deg-C
• Boiling Point: 250.9±20.0 °C at 760 mmHg
• Flash Point: 105.5℃
• PSA: 38.91000
• LogP: 1.89840
• Sensitiveness: Sensitive to air

4-Amino-3-chloropyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39